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Compound of Interest

Compound Name: Methyl 4-(hydroxymethyl)benzoate

Cat. No.: B1293641

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(hydroxymethyl)benzoate, also known as 4-(carbomethoxy)benzyl alcohol, is a
bifunctional organic compound that serves as a crucial building block in a multitude of synthetic
applications.[1][2] Its structure, incorporating both a methyl ester and a primary alcohol, allows
for a wide range of chemical transformations, making it a valuable intermediate in the synthesis
of pharmaceuticals, agrochemicals, and polymers.[1][2][3] This technical guide provides a
comprehensive overview of its chemical properties, synthesis, spectral data, and key
applications, with a focus on detailed experimental protocols and logical workflows for research
and development.

Chemical Structure and Properties

Methyl 4-(hydroxymethyl)benzoate is a white to off-white crystalline solid.[1] The molecule
consists of a benzene ring substituted at the 1- and 4-positions with a methyl ester group and a
hydroxymethyl group, respectively.

Chemical Structure:

Table 1: Chemical and Physical Properties
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Property Value Reference
methyl 4-

IUPAC Name [1]
(hydroxymethyl)benzoate

CAS Number 6908-41-4 [1]

Molecular Formula CoH1003 [1]

Molecular Weight 166.17 g/mol [1]

Melting Point 47-50 °C [2]
White to off-white crystalline

Appearance . [1]
solid

Solubility Chloroform: 25 mg/mL [2]

SMILES COC(=0O)C1=CC=C(C=C1)CO [1]
VBWFYEFYHJRJER-

InChiKey [1]

UHFFFAOYSA-N

Spectroscopic Data

The structural features of methyl 4-(hydroxymethyl)benzoate are well-defined by various
spectroscopic techniques. The following table summarizes the key spectral data.

Table 2: Spectroscopic Data Summary
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Technique Key Peaks / Shifts Reference

5 7.99 (d, 2H), 7.40 (d, 2H),
1H NMR (CDCls) [4]
4.73 (s, 2H), 3.90 (s, 3H)

0 167.1, 144.9, 129.8, 128.9,
13C NMR (CDCIs) 126.8. 64.6. 52.0 [4]

~3350 cm~t (O-H stretch),
IR (KBr) ~1720 cm~1 (C=0 stretch), [1]
~1280 cm~1 (C-O stretch)

Mass Spectrum m/z 166 (M%), 135, 107, 77 [1]

Synthesis

Methyl 4-(hydroxymethyl)benzoate can be synthesized through several routes. The most
common methods include the esterification of 4-(hydroxymethyl)benzoic acid and the reduction
of methyl 4-formylbenzoate.[3][5] The latter is often preferred in a laboratory setting due to the
ready availability of the starting aldehyde.

Experimental Protocol: Synthesis via Reduction of
Methyl 4-formylbenzoate

This protocol details the reduction of an aldehyde to a primary alcohol using sodium
borohydride.[5]

Materials:

Methyl 4-formylbenzoate

Methanol (MeOH)

Sodium borohydride (NaBHa4)

1 M Hydrochloric acid (HCI)

Ethyl acetate (EtOAC)
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Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na2S0a)
Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Dissolve methyl 4-formylbenzoate (1.0 equivalent) in methanol in a round-bottom flask
equipped with a magnetic stirrer.

Cool the solution to 0 °C in an ice bath.
Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the starting material is consumed, quench the reaction by the slow addition of 1 M HCI
at 0 °C until the pH is acidic.

Remove the methanol under reduced pressure.

Extract the aqueous residue with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to obtain pure methyl 4-(hydroxymethyl)benzoate.[5]
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Caption: Synthesis workflow for methyl 4-(hydroxymethyl)benzoate.
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Applications in Research and Drug Development

Methyl 4-(hydroxymethyl)benzoate is a versatile intermediate with significant applications in
several scientific domains.

o Pharmaceutical Synthesis: It is a key precursor for the synthesis of various bioactive
compounds and active pharmaceutical ingredients (APIs).[3] Its dual functionality allows for
sequential or orthogonal modifications to build complex molecular architectures.

e Proteomics Research: The compound has been identified as a useful biochemical for
proteomics research, particularly in Stable Isotope Labeling by Amino acids in Cell culture
(SILAC). This technique helps in the quantitative analysis of protein dynamics and
interactions within cells.

o Organic Synthesis: As a bifunctional molecule, it serves as a valuable building block. The
hydroxyl group can be oxidized to an aldehyde or converted to a leaving group for
nucleophilic substitution, while the ester can be hydrolyzed to a carboxylic acid or reduced to
an alcohol.[3] This allows for its incorporation into a wide array of more complex molecules.

» Cosmetics and Agrochemicals: It is used in cosmetic formulations for its potential
antimicrobial properties and is explored in agriculture as a potential biopesticide.[3]
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Caption: Role as a versatile synthetic intermediate.

Safety and Handling

Methyl 4-(hydroxymethyl)benzoate is classified as an irritant, causing skin and serious eye
irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. It should be stored in a cool, dry, and well-ventilated area away from strong oxidizing
agents.

Conclusion

Methyl 4-(hydroxymethyl)benzoate is a highly valuable and versatile chemical intermediate.
Its straightforward synthesis, well-characterized properties, and the reactivity of its two
functional groups make it an essential tool for chemists in academia and industry. The detailed
protocols and structured data provided in this guide aim to facilitate its effective use in the
development of novel molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293641#methyl-4-hydroxymethyl-benzoate-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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